Cas no 2137958-74-6 (3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole)

3-Bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole is a brominated heterocyclic compound featuring a tert-butyl-substituted tetrahydroindazole core. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine atom at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyl group contributes steric hindrance, potentially influencing selectivity in catalytic processes. Its tetrahydroindazole scaffold is relevant in medicinal chemistry for designing bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity. Suitable for research and industrial use, it offers versatility in constructing complex molecular architectures.

3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole structure

2137958-74-6 structure

Product Name:3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole

CAS No:2137958-74-6

MF:C₁₁H₁₇BrN₂

MW:257.170081853867

CID:5856366

PubChem ID:165955712

Update Time:2025-06-07

3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

- EN300-784244
- 2137958-74-6
- 3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
- Inchi： 1S/C11H17BrN2/c1-11(2,3)7-4-5-9-8(6-7)10(12)14-13-9/h7H,4-6H2,1-3H3,(H,13,14)
- InChI Key： NRKNOPOGKODQRZ-UHFFFAOYSA-N
- SMILES： BrC1C2=C(CCC(C2)C(C)(C)C)NN=1

Computed Properties

Exact Mass: 256.05751g/mol
Monoisotopic Mass: 256.05751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 28.7Å²

3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-784244-0.05g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	0.05g	$888.0	2025-02-22
Enamine	EN300-784244-0.1g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	0.1g	$930.0	2025-02-22
Enamine	EN300-784244-0.25g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	0.25g	$972.0	2025-02-22
Enamine	EN300-784244-0.5g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	0.5g	$1014.0	2025-02-22
Enamine	EN300-784244-1.0g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	1.0g	$1057.0	2025-02-22
Enamine	EN300-784244-2.5g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	2.5g	$2071.0	2025-02-22
Enamine	EN300-784244-5.0g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	5.0g	$3065.0	2025-02-22
Enamine	EN300-784244-10.0g	3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole	2137958-74-6	95.0%	10.0g	$4545.0	2025-02-22